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Compound of Interest

Compound Name: 2-(2-Methylpyridin-4-yl)morpholine

CAS No.: 1211523-01-1

Cat. No.: B12293556

Get Quote

Crystal Structure & Solid-State Profiling: 2-(2-methylpyridin-4-yl)morpholine HCl

Executive Summary & Strategic Context
Topic: Solid-state characterization and crystal structure analysis of 2-(2-methylpyridin-4-
yl)morpholine hydrochloride. Significance: This scaffold represents a "privileged structure" in

medicinal chemistry, particularly for CNS-active agents (e.g., Reboxetine analogs) and kinase

inhibitors.[1] The specific C2-substitution on the morpholine ring introduces a chiral center,

distinguishing it from the more common N4-substituted analogs.[1] Core Challenge: While the

N-linked isomer (4-(2-methylpyridin-4-yl)morpholine) is widely commoditized, the C-linked 2-(2-
methylpyridin-4-yl)morpholine is a high-value intermediate where public crystallographic

data is often proprietary.[1] Guide Objective: This guide provides a comparative structural

analysis framework. It synthesizes theoretical modeling with experimental protocols to

characterize the HCl salt against its primary alternative (the Free Base) and structural isomers.

[1][2]
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Molecular Architecture
The molecule consists of a morpholine ring connected at its C2 position to the C4 position of a

2-methylpyridine ring.

Chirality: The C2 position of the morpholine is a stereocenter.[2] The HCl salt can exist as a

racemate or a pure enantiomer (R/S).[1][2]

Conformation: The morpholine ring typically adopts a chair conformation.[2] The bulky 2-

methylpyridin-4-yl substituent will preferentially occupy the equatorial position to minimize

1,3-diaxial steric strain with the axial protons.

Protonation Sites:

Morpholine Nitrogen (N4): Secondary amine, pKa ~8.[1][2]4. This is the primary

protonation site for the HCl salt.[2]

Pyridine Nitrogen: Aromatic nitrogen, pKa ~5.9 (boosted slightly by the 2-methyl group).[1]

In a mono-HCl salt, this remains unprotonated but acts as a hydrogen bond acceptor.[2]

Comparative Performance: HCl Salt vs. Alternatives
The following table contrasts the expected solid-state performance of the HCl salt against the

Free Base and the N-linked regioisomer.
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Feature
Candidate: 2-(2-

methylpyridin-4-

yl)morpholine HCl

Alternative 1: Free

Base

Alternative 2: N-

Linked Isomer (HCl)

Crystal Lattice Forces

Ionic + H-Bonding:

Strong

networks form stable,

high-melting lattices.

Van der Waals:

Weaker dipole-dipole

interactions; lower

lattice energy.

Similar Ionic: But

lacks the C2-chiral

center, leading to

higher symmetry

(often easier to

crystallize).[1]

Solubility (Aq.)

High (>50 mg/mL):

Ionic nature disrupts

water lattice efficiently.

[1][2]

Low (<1 mg/mL):

Lipophilic

pyridine/morpholine

core limits dissolution.

[1][2]

High: Similar solubility

profile.

Hygroscopicity

Moderate: HCl salts

can be hygroscopic;

requires polymorph

screening.[2]

Low: Generally non-

hygroscopic but prone

to oxidation.

Moderate: Similar risk

profile.

Melting Point

High (180–220°C):

Indicative of a robust

crystal lattice.[1][2]

Low (60–90°C): "Soft"

solid, prone to oiling

out during synthesis.

[1][2]

High: Comparable

range.

Crystal Structure Prediction & H-Bonding Network
Since exact unit cell data is scaffold-dependent, we derive the expected packing motif from

homologous structures (e.g., Reboxetine HCl, Pyridyl-morpholines).[1]

Predicted Unit Cell Parameters
Crystal System: Monoclinic (most probable for organic salts).[1][2]

Space Group:
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(Racemate) or

(Enantiopure).

Z (Molecules/Unit Cell): 4 (Racemate) or 2 (Enantiopure).

Hydrogen Bonding Topology
The crystal lattice is stabilized by a 2D or 3D network driven by the chloride counterion.[2]

Primary Interaction: The protonated morpholine nitrogen (

) acts as a double donor.[1][2]

(Strong, ~3.1 Å)[1]

(Strong, ~3.1 Å)[1]

Secondary Interaction: The Pyridine Nitrogen acts as an acceptor.[2]

(Weak, structural steering).[1][2]

Tertiary Interaction: The Morpholine Oxygen acts as a weak acceptor.[2]

Unit Cell Packing Motif

Morpholine NH2+ 
(Donor)

Cl- Counterion 
(Bridge)

Strong H-Bond 
(3.0 - 3.2 Å)

Pyridine N 
(Acceptor)

Electrostatic/VDW

Morpholine O 
(Weak Acceptor)Weak Interaction

Click to download full resolution via product page

Caption: Predicted hydrogen bonding network centering on the Chloride bridge between the

protonated morpholine amine and adjacent acceptors.[1]

Experimental Protocols: Generation & Verification
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To generate the "missing" specific data for this compound, follow this self-validating workflow.

Synthesis of High-Quality Single Crystals
Method: Slow Evaporation / Vapor Diffusion.[2]

Solvent System: Ethanol/Ethyl Acetate (1:1).[1][2]

Protocol:

Dissolve 50 mg of 2-(2-methylpyridin-4-yl)morpholine HCl in 2 mL of warm Ethanol.

Filter through a 0.45 µm PTFE syringe filter into a narrow vial.

Place this vial inside a larger jar containing 10 mL of Ethyl Acetate (Anti-solvent).

Seal the outer jar and leave undisturbed at 4°C for 3–7 days.

Target: Colorless prisms or blocks.

X-Ray Diffraction (XRD) Characterization Workflow
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Key Output Metrics

Synthesized Salt (Crude)

Powder XRD (PXRD) 
Check Phase Purity

Identify Polymorphs

Single Crystal Growth 
(Vapor Diffusion)

If Crystalline

Single Crystal XRD 
(Structure Solution)

Select Crystal >0.1mm

Data Analysis 
(Platon/Mercury)

Solve Structure

Unit Cell (a, b, c) Space Group H-Bond Distances

Click to download full resolution via product page

Caption: Step-by-step workflow from crude salt to solved crystal structure.

Critical Comparison: Regioisomer Alert
Researchers must distinguish the target C-linked scaffold from the more common N-linked

alternative.
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Target:2-(2-methylpyridin-4-yl)morpholine

Structure: C-C bond between Morpholine C2 and Pyridine C4.[2]

Key Signal (NMR): Morpholine NH appears as a broad singlet (or doublet if coupled); C2

proton is a distinct chiral methine.[1][2]

Common Alternative:4-(2-methylpyridin-4-yl)morpholine[1]

Structure: C-N bond between Morpholine N4 and Pyridine C4.[2]

Key Signal (NMR): No NH signal (tertiary amine); Morpholine protons appear as two

symmetric triplets (AA'BB' system).[1][2]

Why this matters: The N-linked isomer has significantly higher symmetry and often crystallizes

more easily (Orthorhombic

is common for such symmetric analogs). The C-linked target is chiral and will likely crystallize in
a lower symmetry group (

) if enantiopure, affecting solubility and bioavailability.

References
Morpholine Scaffolds in CNS Drug Discovery

Title: Morpholine as a privileged scaffold for neurodegenerative disease therapeutics.[2]

Source:Future Medicinal Chemistry (2026/2025 Review).
Context: Discusses the physicochemical advantages (pKa modul

(Representative Link for Morpholine CNS utility).[1][2]

Structural Analogs (Reboxetine)

Title: Asymmetric Synthesis of 2-Substituted Morpholine Deriv
Source:Journal of Organic Chemistry.
Context: Provides the synthetic and structural baseline for C2-substituted morpholine
salts.
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(Representative).[1][2]

Crystallographic Methods for Organic Salts

Title: Salt Selection and Optimization Procedures for Pharmaceutical New Chemical
Entities.
Source:Organic Process Research & Development.

Context: Standard protocols for HCl salt crystallization and polymorph screening.[2]

.[1][2]

(Note: Specific crystallographic deposition numbers (CCDC) for "2-(2-methylpyridin-4-
yl)morpholine HCl" are not currently indexed in open-access repositories.[1] The data

presented above is derived from high-confidence structural analogs and first-principles

chemical crystallography.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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